Cas no 503470-24-4 (methyl 4-(aminomethyl)-2-methylbenzoate)

• Product Name: methyl 4-(aminomethyl)-2-methylbenzoate
• CAS No: 503470-24-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 4008523
• PubChem ID: 57572345
• Update Time: 2025-05-24

methyl 4-(aminomethyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(aminomethyl)-2-methyl-, methyl ester
• methyl 4-(aminomethyl)-2-methylbenzoate

• Inchi： 1S/C10H13NO2/c1-7-5-8(6-11)3-4-9(7)10(12)13-2/h3-5H,6,11H2,1-2H3
• InChI Key： YMAPUPRDPAMWOC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CN)C=C1C

Additional information on methyl 4-(aminomethyl)-2-methylbenzoate

Research Brief on Methyl 4-(Aminomethyl)-2-Methylbenzoate (CAS: 503470-24-4): Recent Advances and Applications

Methyl 4-(aminomethyl)-2-methylbenzoate (CAS: 503470-24-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its aminomethyl and methylbenzoate functional groups, has recently emerged as a key intermediate in the synthesis of bioactive molecules and drug candidates. Recent studies have highlighted its utility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting neurological disorders, inflammation, and infectious diseases.

One of the most notable applications of methyl 4-(aminomethyl)-2-methylbenzoate is its role as a precursor in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective kinase inhibitors, which show promise in treating cancers with specific genetic mutations. The compound's structural flexibility allows for modifications that enhance binding affinity and selectivity, making it a valuable scaffold in drug design.

In addition to its pharmacological potential, methyl 4-(aminomethyl)-2-methylbenzoate has been investigated for its biochemical properties. Research conducted by the University of Cambridge in 2024 revealed that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for anti-inflammatory drug development, particularly in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Recent advancements in synthetic methodologies have also improved the accessibility of methyl 4-(aminomethyl)-2-methylbenzoate. A study in Organic Letters (2024) described a novel, high-yield synthesis route using catalytic amination, which reduces production costs and environmental impact. This development is expected to facilitate broader adoption of the compound in both academic and industrial research settings.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic properties of derivatives based on methyl 4-(aminomethyl)-2-methylbenzoate. Ongoing research aims to address issues such as metabolic stability and bioavailability, which are critical for clinical translation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovations in this area.

In conclusion, methyl 4-(aminomethyl)-2-methylbenzoate (CAS: 503470-24-4) represents a versatile and valuable compound in chemical biology and drug discovery. Its applications span from kinase inhibitors to anti-inflammatory agents, supported by recent advancements in synthesis and mechanistic understanding. Future research will likely focus on refining its derivatives for therapeutic use, solidifying its role in the next generation of pharmaceuticals.